Cas no 791748-46-4 (N-2-Propyn-1-yl-1,3-propanediamine dihydrochloride)

• Product Name: N-2-Propyn-1-yl-1,3-propanediamine dihydrochloride
• CAS No: 791748-46-4
• MF: C₆H₁₄Cl₂N₂
• MW: 185.094759464264
• CID: 5710211
• PubChem ID: 14529715
• Update Time: 2025-10-30

N-2-Propyn-1-yl-1,3-propanediamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 791748-46-4
• N-2-Propyn-1-yl-1,3-propanediaminedihydrochloride
• N1-(PROP-2-YN-1-YL)PROPANE-1,3-DIAMINE 2HCL
• AT19978
• N-2-Propyn-1-yl-1,3-propanediamine dihydrochloride

• Inchi： 1S/C6H12N2.2ClH/c1-2-5-8-6-3-4-7;;/h1,8H,3-7H2;2*1H
• InChI Key： UJJUNAQKCGSMIQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CC#C)CCCN

Computed Properties

• Exact Mass: 184.0534038g/mol
• Monoisotopic Mass: 184.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 79.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on N-2-Propyn-1-yl-1,3-propanediamine dihydrochloride

N-2-Propyn-1-yl-1,3-propanediamine Dihydrochloride (CAS No. 791748-46-4): A Comprehensive Overview of Its Properties and Applications

N-2-Propyn-1-yl-1,3-propanediamine dihydrochloride (CAS No. 791748-46-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, often referred to by its abbreviated name Propargyl-1,3-propanediamine dihydrochloride, is a derivative of 1,3-propanediamine with a propynyl group attached to the nitrogen atom. Its molecular formula is C₆H₁₃N₂·2HCl, and it is characterized by its white to off-white crystalline powder appearance.

The compound's chemical properties make it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Researchers have explored its potential in click chemistry reactions, where the propynyl group serves as a reactive handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely used in bioconjugation, drug discovery, and material science, aligning with current trends in green chemistry and sustainable synthesis.

One of the most frequently searched questions about N-2-Propyn-1-yl-1,3-propanediamine dihydrochloride is its solubility and stability. The compound is highly soluble in water and polar organic solvents, such as methanol and ethanol, but exhibits limited solubility in non-polar solvents. Its stability under various pH conditions and temperature ranges has been extensively studied, making it a reliable choice for laboratory and industrial applications. Users often inquire about its storage conditions, which typically recommend keeping it in a cool, dry place away from light to maintain its integrity.

In the context of pharmaceutical research, N-2-Propyn-1-yl-1,3-propanediamine dihydrochloride has been investigated for its role in the synthesis of bioactive molecules. Its ability to act as a ligand or building block for metal-organic frameworks (MOFs) has also been explored, particularly in the development of catalysts and sensors. These applications are highly relevant to current research trends, such as the design of targeted drug delivery systems and environmental monitoring tools.

Another area of interest is the compound's potential in polymer chemistry. The propynyl group can participate in polymerization reactions, enabling the creation of functionalized polymers with tailored properties. This aligns with the growing demand for smart materials and advanced coatings, which are frequently discussed in scientific forums and industry reports.

From a safety and handling perspective, N-2-Propyn-1-yl-1,3-propanediamine dihydrochloride is generally considered safe when used under standard laboratory conditions. However, users often search for information on its material safety data sheet (MSDS) and handling precautions. It is advisable to wear appropriate personal protective equipment (PPE), such as gloves and goggles, when working with this compound to minimize exposure.

The analytical methods for characterizing N-2-Propyn-1-yl-1,3-propanediamine dihydrochloride include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These techniques are essential for ensuring the compound's purity and quality, which are critical for research and industrial applications. Users often seek guidance on analytical protocols and reference standards, highlighting the need for detailed technical documentation.

In summary, N-2-Propyn-1-yl-1,3-propanediamine dihydrochloride (CAS No. 791748-46-4) is a versatile and valuable compound with broad applications in organic synthesis, pharmaceuticals, and material science. Its unique chemical properties and compatibility with modern synthetic methodologies make it a subject of ongoing research and innovation. As interest in sustainable chemistry and functional materials continues to grow, this compound is poised to play an increasingly important role in scientific and industrial advancements.